Cas no 1240568-01-7 (6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid)

• Product Name: 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid
• CAS No: 1240568-01-7
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 4690173
• Update Time: 2025-06-10

6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C18H17NO3/c1-2-19-16-11-15(22-12-13-6-4-3-5-7-13)9-8-14(16)10-17(19)18(20)21/h3-11H,2,12H2,1H3,(H,20,21)
• InChI Key： AXMHNDBQDWGZJK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2C=C(C(=O)O)N(CC)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Topological Polar Surface Area: 51.5

Additional information on 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid

Comprehensive Overview of 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid (CAS No. 1240568-01-7)

6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid (CAS No. 1240568-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, featuring a benzyloxy group at the 6-position and an ethyl substituent on the nitrogen atom of the indole ring. The presence of a carboxylic acid moiety at the 2-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for indole derivatives like 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid has surged due to their potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and biologically active compounds. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in studies related to inflammatory diseases, cancer research, and neurological disorders.

The synthesis of 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid involves multi-step organic reactions, including alkylation, esterification, and hydrolysis. Its purity and stability are critical for ensuring reproducible results in experimental settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, addressing common queries like "how to analyze indole derivatives" or "what are the key quality control measures for CAS 1240568-01-7."

From an industrial perspective, 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid is often sourced by pharmaceutical companies and research institutions for high-throughput screening and medicinal chemistry projects. Its compatibility with combinatorial chemistry techniques has also made it a valuable asset in the quest for novel therapeutics. Discussions around "indole-based drug candidates" and "CAS 1240568-01-7 suppliers" frequently highlight its commercial relevance.

Environmental and safety considerations are paramount when handling 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid. While it is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are essential to maintain its integrity. This aligns with growing consumer interest in "sustainable chemical practices" and "green chemistry alternatives," which emphasize the responsible use of synthetic intermediates.

In summary, 6-(Benzyloxy)-1-ethyl-1H-indole-2-carboxylic acid (CAS No. 1240568-01-7) represents a critical tool in modern scientific research. Its structural features and functional groups enable diverse applications, from drug design to biochemical assays. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial circles.